Cas no 133908-85-7 (L-Ribono-1,4-lactone)

L-Ribono-1,4-lactone is a versatile organic compound known for its lactone ring structure. It serves as a valuable intermediate in the synthesis of various pharmaceuticals, flavor compounds, and plastics. This compound exhibits high purity and stability, making it suitable for a wide range of applications. Its unique structural properties contribute to its effectiveness as a building block in chemical synthesis.

L-Ribono-1,4-lactone structure

Product Name:L-Ribono-1,4-lactone

CAS No:133908-85-7

MF:C₅H₈O₅

MW:148.114022254944

CID:1058522

PubChem ID:22887202

Update Time:2025-06-25

L-Ribono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- L-Ribono-1,4-lactone
- L-RIBONIC ACID-1,4-LACTONE
- L-Ribonic Acid Gamma-Lactone
- 133908-85-7
- (3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
- SCHEMBL5919548
- DB-243636
- (3S,4R,5S)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-ONE
- Inchi： 1S/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2/t2-,3-,4-/m0/s1
- InChI Key： CUOKHACJLGPRHD-HZLVTQRSSA-N
- SMILES： O1C([C@H]([C@H]([C@@H]1CO)O)O)=O

Computed Properties

Exact Mass: 148.03700
Monoisotopic Mass: 148.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 87Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 364.3±11.0 °C at 760 mmHg
Flash Point: 162.8±12.8 °C
PSA: 86.99000
LogP: -2.37410
Vapor Pressure: 0.0±1.8 mmHg at 25°C

L-Ribono-1,4-lactone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

L-Ribono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R415980-5mg	L-Ribono-1,4-lactone	133908-85-7		5mg	$155.00	2023-05-17
TRC	R415980-50mg	L-Ribono-1,4-lactone	133908-85-7		50mg	$1206.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-477005-5mg	L-Ribono-1,4-lactone,	133908-85-7		5mg	￥2256.00	2023-09-05
Omicron Biochemicals	RIB-031-0.25g	L-ribono-1,4-lactone	133908-85-7		0.25g	$600	2025-08-06
SHENG KE LU SI SHENG WU JI SHU	sc-477005-5 mg	L-Ribono-1,4-lactone,	133908-85-7		5mg	￥2,256.00	2023-07-11
A2B Chem LLC	AE38824-250mg	L-Ribonic acid-1,4-lactone	133908-85-7		250mg	$691.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847690-1g	(3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3h)-one	133908-85-7	98%	1g	￥1346.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847690-5g	(3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3h)-one	133908-85-7	98%	5g	￥5177.00	2024-08-09
1PlusChem	1P009F7S-250mg	L-ribono-1,4-lactone	133908-85-7		250mg	$689.00	2025-02-24